Cas no 1538541-21-7 (3-(3-fluoro-4-methylphenyl)butanoic acid)

• Product Name: 3-(3-fluoro-4-methylphenyl)butanoic acid
• CAS No: 1538541-21-7
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6163833
• PubChem ID: 80203300
• Update Time: 2025-06-20

3-(3-fluoro-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)butanoic acid
• 1538541-21-7
• EN300-1850805
• AKOS018765422

• Inchi： 1S/C11H13FO2/c1-7-3-4-9(6-10(7)12)8(2)5-11(13)14/h3-4,6,8H,5H2,1-2H3,(H,13,14)
• InChI Key： SKDHYDMGIVMNNT-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-fluoro-4-methylphenyl)butanoic acid

Professional Introduction to 3-(3-fluoro-4-methylphenyl)butanoic Acid (CAS No. 1538541-21-7)

3-(3-fluoro-4-methylphenyl)butanoic acid, with the chemical formula C₁₁H₁₃FO₂, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1538541-21-7, has garnered attention due to its structural features and potential applications in drug development. The presence of both a fluoro-substituent and a methyl group on the aromatic ring, coupled with a butanoic acid moiety, imparts distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(3-fluoro-4-methylphenyl)butanoic acid consists of a benzene ring substituted at the 3-position with a fluorine atom and at the 4-position with a methyl group. The butanoic acid side chain extends from the benzene ring, providing a carboxylic acid functional group that is highly reactive in various chemical transformations. This combination of structural elements makes the compound a versatile building block for the synthesis of more complex molecules, particularly in the pharmaceutical industry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro-substituent in 3-(3-fluoro-4-methylphenyl)butanoic acid contributes to these desirable properties, making it an attractive candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 3-(3-fluoro-4-methylphenyl)butanoic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with numerous diseases, particularly cancer. The structural features of this compound allow it to interact with kinase active sites effectively, making it a promising candidate for designing potent inhibitors. Recent studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against specific kinases, which could lead to the development of new anticancer drugs.

The carboxylic acid group in 3-(3-fluoro-4-methylphenyl)butanoic acid also provides opportunities for further functionalization through esterification, amidation, or other transformations. These modifications can tailor the compound's properties to suit specific applications, such as improving solubility or enhancing bioavailability. For instance, esters derived from this compound have shown promise as prodrugs, where they are metabolically converted into active forms within the body.

Another area where 3-(3-fluoro-4-methylphenyl)butanoic acid has found utility is in the synthesis of ligands for receptor binding studies. The fluoro-substituent enhances the compound's interaction with certain receptors due to its ability to modulate electronic effects and hydrogen bonding interactions. This property has been exploited in radioligand assays used for receptor characterization and drug discovery. Researchers have utilized this compound to develop high-affinity ligands for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The synthetic methodologies for preparing 3-(3-fluoro-4-methylphenyl)butanoic acid have also been refined over time. Modern synthetic approaches often involve multi-step reactions that leverage palladium-catalyzed cross-coupling reactions, fluorochemicals, and efficient esterification techniques. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities of the compound for industrial applications.

In conclusion, 3-(3-fluoro-4-methylphenyl)butanoic acid (CAS No. 1538541-21-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and receptor ligands. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.